Cas no 56894-29-2 (1-(3-chloropropyl)-2-methyl-5-nitro-1H-Imidazole)

• Product Name: 1-(3-chloropropyl)-2-methyl-5-nitro-1H-Imidazole
• CAS No: 56894-29-2
• MF: C₇H₁₀ClN₃O₂
• MW: 203.626200199127
• CID: 367612
• PubChem ID: 92560
• Update Time: 2025-04-19

1-(3-chloropropyl)-2-methyl-5-nitro-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropropyl)-2-methyl-5-nitro-1H-Imidazole
• 1-(3-chloropropyl)-2-methyl-5-nitroimidazole
• EINECS 260-421-2
• 56894-29-2
• NS00033599
• FT-0738683
• SCHEMBL11830546
• DTXSID20205419

• Inchi： 1S/C7H10ClN3O2/c1-6-9-5-7(11(12)13)10(6)4-2-3-8/h5H,2-4H2,1H3
• InChI Key： JCQFIQJFPHTLGY-UHFFFAOYSA-N
• SMILES： ClCCCN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 203.04600
• Monoisotopic Mass: 203.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 381°C at 760 mmHg
• Flash Point: 184.2°C
• Refractive Index: 1.59
• PSA: 63.64000
• LogP: 2.25180